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Compound of Interest

Compound Name: 2-Mesatp

Cat. No.: B1194090 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount. This guide provides immediate, essential safety

protocols and logistical plans for the use of 2-Mesatp (2-Methylthioadenosine-5'-triphosphate),

a commonly used P2Y purinergic receptor agonist. Adherence to these procedures is critical for

ensuring personnel safety and maintaining a secure and efficient research environment.

While 2-Mesatp is not classified as a hazardous substance under the Globally Harmonized

System (GHS), it is imperative to follow standard laboratory safety precautions to minimize any

potential risks.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling 2-
Mesatp:
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PPE Category
Specific
Recommendations

Rationale

Hand Protection Nitrile gloves

Provides a sufficient barrier

against accidental skin

contact.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from potential

splashes of solutions

containing 2-Mesatp.

Body Protection Standard laboratory coat
Prevents contamination of

personal clothing.

Operational and Disposal Plan
A systematic approach to the handling and disposal of 2-Mesatp is crucial for laboratory safety

and regulatory compliance.

Step-by-Step Handling and Experimental Protocol
This protocol outlines the key steps for the safe handling of 2-Mesatp from receipt to use in a

typical cell-based assay.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Refer to the supplier's instructions for specific storage temperature

recommendations.

Preparation of Stock Solutions:

All handling of the solid compound and preparation of stock solutions should be performed

in a designated area, such as a chemical fume hood or a balance enclosure, to minimize

inhalation exposure.
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Wear the appropriate PPE as detailed in the table above.

Use a calibrated balance to accurately weigh the desired amount of 2-Mesatp.

Prepare the stock solution by dissolving the compound in the appropriate solvent as

specified in your experimental protocol.

Use in Cellular Assays:

When adding the 2-Mesatp solution to cell cultures or other experimental setups, exercise

care to avoid splashes or aerosol generation.

All manipulations should be carried out in a sterile environment, such as a biological safety

cabinet, to prevent contamination of the experiment and protect the user.

Disposal Plan
Proper disposal of 2-Mesatp and associated waste is essential to prevent environmental

contamination and ensure a safe laboratory environment.

Unused Compound: For small, residual quantities of the solid compound, disposal with

regular laboratory waste may be permissible, but it is highly recommended to consult your

institution's Environmental Health and Safety (EHS) department for specific guidance. For

larger quantities, disposal must be conducted in accordance with official chemical waste

regulations.[1]

Contaminated Materials: All materials that have come into direct contact with 2-Mesatp, such

as pipette tips, microfuge tubes, and gloves, should be disposed of as chemical waste.[1]

These items should be collected in a designated and clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing 2-Mesatp should be collected in a designated hazardous

liquid waste container. Do not mix with other waste streams unless compatibility has been

confirmed.

Spill Management
In the event of a spill, follow these procedures:
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Evacuate and Ventilate: If a significant amount of solid material is spilled, evacuate the

immediate area and ensure adequate ventilation.

Contain the Spill: Prevent the spread of the powder by carefully covering it with an absorbent

material suitable for chemical spills.

Clean-up:

Wearing appropriate PPE, gently sweep up the absorbed material and place it into a

sealed container for disposal as chemical waste.

For liquid spills, absorb the liquid with an inert material and place it in a sealed container

for disposal.

Decontaminate the spill area with an appropriate cleaning agent.

Report the Spill: Report the incident to your laboratory supervisor and EHS department,

following your institution's established procedures.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of 2-Mesatp, from

initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of 2-Mesatp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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